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Compound of Interest

Compound Name: (4S)-10-Nor-calamenen-10-one

Cat. No.: B15610480

An In-depth Technical Guide to (4S)-10-Nor-calamenen-10-one: Natural Occurrence and
Isolation

For researchers, scientists, and drug development professionals, this technical guide provides
a comprehensive overview of the natural occurrence and isolation of the sesquiterpenoid
(4S)-10-Nor-calamenen-10-one. This document details its known natural source, quantitative
data from isolation, and a thorough experimental protocol for its purification.

Natural Occurrence

(4S)-10-Nor-calamenen-10-one is a naturally occurring eudesmane sesquiterpene. To date,
the primary documented natural source for this compound is the plant Alpinia oxyphylla, a
perennial ginger species native to Southern China. This plant is a well-known source of various
bioactive compounds, including other sesquiterpenoids, diarylheptanoids, and flavonoids. The
fruits of Alpinia oxyphylla are commonly used in traditional medicine.

Chemical and Physical Properties

A summary of the key identifiers and properties of (4S)-10-Nor-calamenen-10-one is provided
in the table below.
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Property Value Reference
Molecular Formula C14H180 [1112]
Molecular Weight 202.29 g/mol [1][2]
CAS Number 1270089-06-9 [2]
(4S)-6-methyl-4-propan-2-yl-
IUPAC Name 3,4-dihydronaphthalen-1(2H)- [2]
one
Class Eudesmane Sesquiterpene [1]

Quantitative Data from Isolation

The isolation of (4S)-10-Nor-calamenen-10-one from its natural source involves a multi-step

process. The following table summarizes the quantitative data from a representative isolation

experiment starting from the fresh leaves and stems of Alpinia oxyphylla.

Parameter

Value

Starting Plant Material

95.5 kg

Plant Part

Fresh Leaves and Stems

Final Yield of Pure Compound

3.5mg

Calculated Yield Percentage

~0.00000367%

Experimental Protocol for Isolation and Purification

The following protocol details the methodology for the extraction and isolation of (4S)-10-Nor-

calamenen-10-one from Alpinia oxyphylla.

Extraction

o Fresh leaves and stems of Alpinia oxyphylla (95.5 kg) are subjected to reflux extraction with

95% ethanol. The mixture is maintained at a faint boil for one hour.
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e The resulting filtrate is concentrated under reduced pressure until the ethanol is completely
removed.

e The aqueous residue is then subjected to liquid-liquid partitioning.

Solvent Partitioning

e The concentrated aqueous extract is successively partitioned with ethyl acetate (EtOAc) and
n-butanol (n-BuOH).

e This yields an ethyl acetate fraction (150.1 g) and an n-butanol fraction (348.4 g). (4S)-10-
Nor-calamenen-10-one is found within the ethyl acetate fraction.

Chromatographic Purification

The ethyl acetate fraction is subjected to a series of chromatographic steps for the isolation of
the target compound.

 Silica Gel Column Chromatography (CC): The EtOAc fraction is loaded onto a silica gel
column and eluted with a gradient solvent system. This initial separation results in multiple
fractions.

e Sephadex LH-20 Column Chromatography: Fractions containing the compound of interest
are further purified using a Sephadex LH-20 column.

o Preparative Thin-Layer Chromatography (TLC): Further separation of sub-fractions is
achieved using preparative TLC.

o Semi-preparative High-Performance Liquid Chromatography (HPLC): The final purification of
(4S)-10-Nor-calamenen-10-one is accomplished via semi-preparative HPLC. A specific
fraction is eluted with a mobile phase of methanol and water (43:57, v/v) at a flow rate of 4
mL/min. The target compound is collected at a retention time of 27.0 minutes, yielding 3.5
mg of pure (4S)-10-Nor-calamenen-10-one.

Visualized Workflows

The following diagrams illustrate the key processes in the isolation and purification of (4S)-10-
Nor-calamenen-10-one.
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Extraction and Partitioning
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Caption: General workflow for the extraction and purification of (4S)-10-Nor-calamenen-10-
one.

Pure (4S)-10-Nor-calamenen-10-one

Click to download full resolution via product page

Caption: Detailed chromatographic purification cascade for the isolation of the target
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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